Cas no 668990-80-5 (6-Bromo-3-cyclopropyl-1,2,4triazolo4,3-apyridine)

• Product Name: 6-Bromo-3-cyclopropyl-1,2,4triazolo4,3-apyridine
• CAS No: 668990-80-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 2193086
• PubChem ID: 22236876
• Update Time: 2025-04-21

6-Bromo-3-cyclopropyl-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-cyclopropyl-
• 6-bromo-3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL4762682
• MFCD18801014
• EN300-363814
• DB-336926
• AS-41842
• CS-0271436
• DTXSID00623657
• ZWOJTEGIQBVJBI-UHFFFAOYSA-N
• AKOS022684757
• 6-Bromo-3-cyclopropyl[1,2,4]triazolo[4,3-a]pyridine
• 6-Bromo-3-cyclopropyl-[1,2,4]triazolo(4,3-a)pyridine
• 668990-80-5
• 6-Bromo-3-cyclopropyl-1,2,4triazolo4,3-apyridine

• MDL： MFCD18801014
• Inchi： 1S/C9H8BrN3/c10-7-3-4-8-11-12-9(6-1-2-6)13(8)5-7/h3-6H,1-2H2
• InChI Key： ZWOJTEGIQBVJBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(C3CC3)N2C=1

Computed Properties

• Exact Mass: 236.99000
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 2.36920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines